Cas no 113985-97-0 (5,6-dimethoxy-1,3-benzodioxol-4-ol)

• Product Name: 5,6-dimethoxy-1,3-benzodioxol-4-ol
• CAS No: 113985-97-0
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 2612080
• PubChem ID: 13805561
• Update Time: 2025-04-21

5,6-dimethoxy-1,3-benzodioxol-4-ol Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethoxy-1,3-benzodioxol-4-ol
• 5,6-Dimethoxy-2H-1,3-benzodioxol-4-ol
• DTXSID90550029
• 113985-97-0

• Inchi： 1S/C9H10O5/c1-11-5-3-6-9(14-4-13-6)7(10)8(5)12-2/h3,10H,4H2,1-2H3
• InChI Key： GAMWKLBQHSKKKH-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=C(C1=2)O)OC)OC

Computed Properties

• Exact Mass: 198.05282342Da
• Monoisotopic Mass: 198.05282342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.2Ų